molecular formula C7H5ClN2O3 B092726 4-Chloro-3-nitrobenzamide CAS No. 16588-06-0

4-Chloro-3-nitrobenzamide

Cat. No. B092726
CAS RN: 16588-06-0
M. Wt: 200.58 g/mol
InChI Key: CGXRJCDXGJRBHV-UHFFFAOYSA-N
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Description

4-Chloro-3-nitrobenzamide is a chemical compound with the linear formula C7H5ClN2O3 . It has a molecular weight of 200.582 . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .


Synthesis Analysis

Benzamides, including 4-Chloro-3-nitrobenzamide, can be synthesized through direct condensation of benzoic acids and amines under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth .


Molecular Structure Analysis

The molecular structure of 4-Chloro-3-nitrobenzamide is characterized by a linear formula of C7H5ClN2O3 . The average mass is 200.579 Da and the monoisotopic mass is 199.998871 Da .

Mechanism of Action

Target of Action

It has been used in the synthesis of analogs of serotonin transporter (sert) ligands , suggesting potential interactions with these targets.

Mode of Action

It’s known that the compound can form co-crystals with caffeine and methanol, involving a combination of molecular rotation and movement to form the necessary compression and expansion upon bending . This suggests that the compound may interact with its targets through similar mechanisms, potentially inducing conformational changes that affect their function.

Biochemical Pathways

Given its potential role in the synthesis of sert ligands , it may influence serotonin signaling pathways.

Result of Action

Its ability to form co-crystals with other compounds suggests it may induce structural changes in its targets, potentially affecting their function .

Safety and Hazards

4-Chloro-3-nitrobenzamide may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .

properties

IUPAC Name

4-chloro-3-nitrobenzamide
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InChI

InChI=1S/C7H5ClN2O3/c8-5-2-1-4(7(9)11)3-6(5)10(12)13/h1-3H,(H2,9,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CGXRJCDXGJRBHV-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1C(=O)N)[N+](=O)[O-])Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H5ClN2O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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DSSTOX Substance ID

DTXSID0066086
Record name Benzamide, 4-chloro-3-nitro-
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Molecular Weight

200.58 g/mol
Source PubChem
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Product Name

4-Chloro-3-nitrobenzamide

CAS RN

16588-06-0
Record name 4-Chloro-3-nitrobenzamide
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Record name 4-Chloro-3-nitrobenzamide
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Record name 4-Chloro-3-nitrobenzamide
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Record name Benzamide, 4-chloro-3-nitro-
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Synthesis routes and methods

Procedure details

100 g (0.5 mol) of 4-chloro-3-nitrobenzoic acid, 36 g (0.6 mol) of urea and 0.5 g of phosphorous acid are heated in 250 ml of 1,2-dichlorobenzene with stirring at from 165° to 178° C. for 8 h. After cooling to 25° C. the solid is filtered off with suction and washed with 50 ml of 1,2-dichlorobenzene. The filter cake is introduced into 250 ml of water, and the mixture is adjusted to a pH of 12 using aqueous sodium hydroxide solution and subjected to steam distillation. Subsequently the solid is filtered off with suction and dried at 100° C. 89.7 g of 4-chloro-3-nitrobenzamide are obtained having a melting point of from 146° to 149° C. This corresponds to a yield of 90.2% of theory. By acidification of the aqueous mother liquor to pH 2, 4.9 g of 4-chloro-3-nitrobenzoic acid (4.9% of theory) are obtained, which can be employed again in a subsequent batch.
Quantity
100 g
Type
reactant
Reaction Step One
Name
Quantity
36 g
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One
Quantity
0.5 g
Type
catalyst
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What are the main intermolecular interactions observed in the crystal structure of 4-Chloro-3-nitrobenzamide?

A1: The crystal structure of 4-Chloro-3-nitrobenzamide reveals two primary intermolecular interactions: []

    Q2: How do π–π interactions contribute to the stability of the 4-Chloro-3-nitrobenzamide crystal structure?

    A2: In addition to hydrogen bonding, π–π interactions between adjacent benzene rings further stabilize the crystal structure of 4-Chloro-3-nitrobenzamide. The centroid-to-centroid distance between these rings is 3.803 Å, indicating a favorable stacking arrangement that contributes to overall crystal stability. []

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